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Compound of Interest

Compound Name: 2,4-Oxazolidinedione

Cat. No.: B1205460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic

techniques used in the analysis of 2,4-Oxazolidinedione. This document outlines the

theoretical basis, experimental protocols, and expected data for the characterization of this

important heterocyclic compound, which serves as a foundational scaffold in medicinal

chemistry.

Introduction to 2,4-Oxazolidinedione
2,4-Oxazolidinedione, a five-membered heterocyclic compound containing nitrogen and

oxygen, is a crucial pharmacophore found in various anticonvulsant drugs.[1] Its chemical

structure, consisting of a lactam and a lactone fused in a ring system, dictates its unique

physicochemical and spectroscopic properties. A thorough understanding of its spectroscopic

signature is paramount for quality control, structural elucidation of its derivatives, and for

comprehending its interactions in biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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